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Compound of Interest

Compound Name: CAY 10465

Cat. No.: B15603190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical, physical, and biological

properties of CAY10465, a potent and selective Aryl Hydrocarbon Receptor (AhR) agonist. This

document is intended to serve as a comprehensive resource, incorporating available data,

experimental insights, and visualizations to facilitate further research and drug development

efforts centered on this compound.

Core Properties of CAY10465
CAY10465 is a synthetic, resveratrol-based stilbene derivative that has garnered significant

interest due to its high affinity and selectivity for the Aryl Hydrocarbon Receptor. Its systematic

name is 1,3-dichloro-5-[(1E)-2-[4-(trifluoromethyl)phenyl]ethenyl]-benzene.

Physicochemical Properties
A summary of the key physicochemical properties of CAY10465 is presented in Table 1.
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Property Value

CAS Number 688348-33-6

Molecular Formula C₁₅H₉Cl₂F₃

Molecular Weight 317.13 g/mol

Appearance White to off-white crystalline solid

Purity ≥98%

Solubility
Soluble in DMSO (≥100 mg/mL), Ethanol, and

Dimethylformamide

Storage Store at -20°C for long-term stability

Biological Activity
CAY10465 is characterized by its potent and selective agonistic activity at the Aryl Hydrocarbon

Receptor (AhR). It exhibits a high binding affinity with a reported Ki of 0.2 nM.[1][2][3][4][5][6]

Notably, it displays no significant binding to the estrogen receptor (Ki > 100,000 nM),

highlighting its selectivity.[1][2]

The primary biological effect of CAY10465 is the activation of the AhR signaling pathway. This

has been demonstrated to have downstream consequences, including the regulation of gene

expression. One of the key reported effects is the reduction of apolipoprotein A-I (apoA-I) levels

in human hepatoma HepG2 cells.[1]

Aryl Hydrocarbon Receptor (AhR) Signaling
Pathway
The Aryl Hydrocarbon Receptor is a ligand-activated transcription factor that plays a crucial role

in sensing and responding to a wide array of environmental and endogenous molecules. The

canonical signaling pathway initiated by an agonist like CAY10465 is depicted below.
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Cell Culture & Treatment

Analysis

Seed HepG2 cells in
multi-well plates

Incubate for 24-48h to allow attachment

Treat cells with varying
concentrations of CAY10465

Incubate for a defined period (e.g., 24h)

Collect cell culture supernatant Lyse cells to extract total RNA

Measure ApoA-I protein in
supernatant (ELISA) Reverse transcribe RNA to cDNA

Quantify ApoA-I mRNA
expression (qPCR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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